Cas no 66642-35-1 (L-Pyroglutamic acid 4-nitroanilide)

• Product Name: L-Pyroglutamic acid 4-nitroanilide
• CAS No: 66642-35-1
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• MDL: MFCD00069675
• CID: 518936
• PubChem ID: 191812
• Update Time: 2025-08-05

L-Pyroglutamic acid 4-nitroanilide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-(4-nitrophenyl)-5-oxo-, (2S)-
• H-l-pyr-pna
• L-PYROGLUTAMIC ACID P-NITROANILIDE
• Pyr-pNA
• (2S)-5-oxo-2-(4-nitroanilinocarbonyl)pyrrolidine
• 5-Oxo-L-prolin-(4-nitro-anilid)
• 5-oxo-L-proline-(4-nitro-anilide)
• L-PYROGLUTAMIC ACID 4-NITROANILIDE
• PGLU-PNA
• PYROGLUTAMIC ACID P-NITRO-ANILIDE
• PYROGLUTAMIC ACID-PNA
• 2-Pyrrolidinecarboxamide, N-(4-nitrophenyl)-5-oxo-, (2S)-
• 2-Pyrrolidinecarboxamide,N-(4-nitrophenyl)-5-oxo-,(2S)-
• Pyroglutamyl-p-nitroanilide
• 5-Hydroxy-N-(4-nitrophenyl)-3,4-dihydro-2H-pyrrole-2-carboxamide
• AS-70504
• 66642-35-1
• (S)-N-(4-Nitrophenyl)-5-oxopyrrolidine-2-carboxamide
• AKOS027384352
• 2-Pyrrolidinecarboxamide, N-(4-nitrophenyl)-5-oxo-, (S)-
• CHEMBL4238582
• P-8630
• Pyroglutamic acid p-nitroanilide
• Pyroglutamine-4-nitroanilide
• DTXSID20985224
• AMY10372
• (2S)-N-(4-nitrophenyl)-5-oxopyrrolidine-2-carboxamide
• Pyroglutamic acid p-nitroanilide, protease substrate
• CS-0134272
• SCHEMBL5839445
• L-Pyroglutamic acid 4-nitroanilide

• MDL： MFCD00069675
• Inchi： 1S/C11H11N3O4/c15-10-6-5-9(13-10)11(16)12-7-1-3-8(4-2-7)14(17)18/h1-4,9H,5-6H2,(H,12,16)(H,13,15)/t9-/m0/s1
• InChI Key： HGNBEWLBSCSJGV-VIFPVBQESA-N
• SMILES： O=C1CC[C@@H](C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)N1

Computed Properties

• Exact Mass: 249.07500
• Monoisotopic Mass: 249.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.4

Experimental Properties

• Density: 1.451 g/cm 3
• Boiling Point: 627.1 °C at 760 mmHg
• Flash Point: 333.1 °C
• Refractive Index: 1.644
• PSA: 104.02000
• LogP: 1.73690

L-Pyroglutamic acid 4-nitroanilide Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C